2,6-Dimethylaniline
2,6-Dimethylaniline
2,6-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 6-positions are replaced by methyl groups. It is used in the production of some anasthetics and other chemicals. It is a drug metabolite of lidocaine (local anasthetic). It has a role as a carcinogenic agent and a drug metabolite. It is a primary arylamine and a dimethylaniline.
2, 6-Dimethylaniline, also known as 2, 6-xylidine or 2, 6-dma, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. 2, 6-Dimethylaniline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). 2, 6-Dimethylaniline has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, 2, 6-dimethylaniline is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 2, 6-Dimethylaniline is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway. 2, 6-Dimethylaniline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses.
2, 6-Dimethylaniline, also known as 2, 6-xylidine or 2, 6-dma, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. 2, 6-Dimethylaniline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). 2, 6-Dimethylaniline has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, 2, 6-dimethylaniline is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 2, 6-Dimethylaniline is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway. 2, 6-Dimethylaniline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses.
Brand Name:
Vulcanchem
CAS No.:
87-62-7
VCID:
VC0139824
InChI:
InChI=1S/C8H11N/c1-6-4-3-5-7(2)8(6)9/h3-5H,9H2,1-2H3
SMILES:
CC1=C(C(=CC=C1)C)N
Molecular Formula:
C8H11N
(CH3)2C6H3NH2
C8H11N
(CH3)2C6H3NH2
C8H11N
Molecular Weight:
121.18 g/mol
2,6-Dimethylaniline
CAS No.: 87-62-7
Reference Standards
VCID: VC0139824
Molecular Formula: C8H11N
(CH3)2C6H3NH2
C8H11N
Molecular Weight: 121.18 g/mol
CAS No. | 87-62-7 |
---|---|
Product Name | 2,6-Dimethylaniline |
Molecular Formula | C8H11N (CH3)2C6H3NH2 C8H11N |
Molecular Weight | 121.18 g/mol |
IUPAC Name | 2,6-dimethylaniline |
Standard InChI | InChI=1S/C8H11N/c1-6-4-3-5-7(2)8(6)9/h3-5H,9H2,1-2H3 |
Standard InChIKey | UFFBMTHBGFGIHF-UHFFFAOYSA-N |
SMILES | CC1=C(C(=CC=C1)C)N |
Canonical SMILES | CC1=C(C(=CC=C1)C)N |
Boiling Point | 417 °F at 739 mm Hg (NTP, 1992) 215.0 °C 216 °C 215 °C |
Colorform | Yellow liquid Colorless to reddish-yellow, clear liquid Pale yellow liquid |
Density | 0.984 (USCG, 1999) 0.9842 g/cu cm at 20 °C Relative density (water = 1): 0.98 |
Flash Point | 196 °F (NTP, 1992) 91 °C (196 °F) - closed cup 91 °C |
Melting Point | 47.1 °F (NTP, 1992) 11.2 °C |
Physical Description | 2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses. YELLOW LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO AIR. |
Description | 2,6-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 6-positions are replaced by methyl groups. It is used in the production of some anasthetics and other chemicals. It is a drug metabolite of lidocaine (local anasthetic). It has a role as a carcinogenic agent and a drug metabolite. It is a primary arylamine and a dimethylaniline. 2, 6-Dimethylaniline, also known as 2, 6-xylidine or 2, 6-dma, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. 2, 6-Dimethylaniline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). 2, 6-Dimethylaniline has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, 2, 6-dimethylaniline is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 2, 6-Dimethylaniline is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway. 2, 6-Dimethylaniline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. 2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses. |
Related CAS | 21436-98-6 (hydrochloride) |
Shelf Life | Stable under recommended storage conditions. |
Solubility | less than 1 mg/mL at 75° F (NTP, 1992) 0.07 M In water, 8240 ppm at 25 °C In water, 7000 mg/L at 20 °C Very soluble in ethanol, ether Soluble in oxygenated and aromatic solvents Solubility in water, g/100ml at 20 °C: 0.7 |
Synonyms | 2,6-Dimethylbenzenamine; 2,6-DMA; 2,6-Xylidine; 1-Amino-2,6-dimethylbenzene; 2,6-Dimethylbenzenamine; 2,6-Dimethylphenylamine; 2,6-Xylylamine; 2-Amino-1,3-dimethylbenzene; 2-Amino-1,3-xylene; 2-Amino-m-xylene; NSC 7098; o-Xylidine; Bupivacaine Imp. F |
Vapor Density | 4.17 (NTP, 1992) (Relative to Air) 4.2 (Air = 1) Relative vapor density (air = 1): 4.2 |
Vapor Pressure | 1 mm Hg at 111.2 °F ; 5 mm Hg at 162.7° F; 100 mm Hg at 295° F (NTP, 1992) 0.13 mmHg 0.125 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 0.02 |
PubChem Compound | 6896 |
Last Modified | Nov 11 2021 |
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